![molecular formula C17H12N2O6 B2358445 N-(4-methoxy-2-nitrophenyl)-4-oxo-4H-chromene-3-carboxamide CAS No. 477555-38-7](/img/structure/B2358445.png)
N-(4-methoxy-2-nitrophenyl)-4-oxo-4H-chromene-3-carboxamide
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Description
N-(4-methoxy-2-nitrophenyl)-4-oxo-4H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C17H12N2O6 and its molecular weight is 340.291. The purity is usually 95%.
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Scientific Research Applications
Structural Characterization of Chromene Derivatives
4-Oxo-N-phenyl-4H-chromene-2-carboxamide and its derivatives, including N-(4-methoxy-2-nitrophenyl)-4-oxo-4H-chromene-3-carboxamide, have been studied for their crystal structures, revealing significant details about their molecular conformations. These compounds generally exhibit an anti-rotamer conformation about the C-N bond, with the amide O atom being either trans- or cis-related to the O atom of the pyran ring. Such insights are crucial for understanding the chemical behavior and potential applications of these compounds in various scientific domains (Reis et al., 2013).
Chemical Synthesis and Characterization
Efforts in the synthesis and characterization of chromene derivatives, including the compound of interest, have been documented. These studies provide valuable information regarding the synthesis methods, molecular structures, and spectral data of these compounds. This information is fundamental for further application of these compounds in scientific research, especially in the fields of material science and pharmacology (Reis et al., 2014).
Antibacterial Activity
Research has indicated that certain derivatives of 4-hydroxy-chromen-2-one, structurally similar to this compound, exhibit significant antibacterial properties. These findings suggest potential applications in developing new antibacterial agents, contributing to the field of medical research and drug development (Behrami & Dobroshi, 2019).
Spectroscopic Properties and Sensor Applications
Coumarin derivatives, including nitro-3-carboxamide coumarin derivatives, have been proposed as novel fluorescent chemosensors. These compounds exhibit selectivity towards certain metal ions, indicating potential applications in chemical sensing and environmental monitoring (Bekhradnia et al., 2016).
Properties
IUPAC Name |
N-(4-methoxy-2-nitrophenyl)-4-oxochromene-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N2O6/c1-24-10-6-7-13(14(8-10)19(22)23)18-17(21)12-9-25-15-5-3-2-4-11(15)16(12)20/h2-9H,1H3,(H,18,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSIKHJAIXIWTTM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)C2=COC3=CC=CC=C3C2=O)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N2O6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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